Cas no 1955541-72-6 (N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride)

• Product Name: N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride
• CAS No: 1955541-72-6
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD29991923
• CID: 4631539
• PubChem ID: 122164045
• Update Time: 2025-06-08

N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride
• N-prop-2-ynylthietan-3-amine;hydrochloride

• MDL： MFCD29991923
• Inchi： 1S/C6H9NS.ClH/c1-2-3-7-6-4-8-5-6;/h1,6-7H,3-5H2;1H
• InChI Key： QMNIOYHXXKLSKG-UHFFFAOYSA-N
• SMILES： Cl.S1CC(C1)NCC#C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 37.3

N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride

Research Brief on N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride (CAS: 1955541-72-6): Recent Advances and Applications

N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride (CAS: 1955541-72-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thietane and propargylamine functional groups, has shown promise in various applications, including drug discovery, medicinal chemistry, and targeted therapy development. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules and its role in modulating biological pathways.

One of the key areas of interest is the compound's utility in click chemistry, particularly in the context of bioconjugation and probe development. The propargylamine moiety enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable tool for labeling and modifying biomolecules. Recent publications have highlighted its use in the design of activity-based probes (ABPs) for studying enzyme function and in the development of targeted drug delivery systems.

In medicinal chemistry, N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride has been investigated as a precursor for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds targeting cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The thietane ring was found to enhance binding affinity and selectivity, underscoring the compound's potential in rational drug design.

Pharmacokinetic and toxicity studies of N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride have also been conducted to evaluate its suitability for therapeutic applications. Preliminary data suggest favorable metabolic stability and low cytotoxicity, although further in vivo studies are needed to confirm these findings. Researchers have emphasized the importance of optimizing the compound's physicochemical properties to improve its bioavailability and therapeutic index.

Beyond its applications in drug discovery, this compound has been explored in materials science, particularly in the development of functional polymers and coatings. Its ability to participate in click chemistry reactions has been leveraged to create cross-linked networks with tunable properties, offering potential applications in biomedical devices and controlled release systems.

In conclusion, N-(prop-2-yn-1-yl)thietan-3-amine hydrochloride (CAS: 1955541-72-6) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Ongoing research continues to uncover new applications and refine its utility in drug discovery, bioconjugation, and materials science. Future studies are expected to further elucidate its mechanistic roles and expand its therapeutic potential.